Cas no 1361798-36-8 (4-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1361798-36-8
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4932256
• Update Time: 2025-06-10

4-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2O/c1-17-8-6(7(10)11)4(3-15)2-5(16-8)9(12,13)14/h2,7H,3,15H2,1H3
• InChI Key： VSBOWPDCNSSKMC-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C(F)(F)F)=CC=1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine (CAS: 1361798-36-8)

The compound 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine (CAS: 1361798-36-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a building block for drug discovery and development. Recent studies have focused on its synthesis, structural properties, and biological activities, particularly in the context of medicinal chemistry and agrochemical applications.

One of the key areas of research involves the optimization of synthetic routes for 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis protocol, achieving high yields and purity. The synthetic approach leverages palladium-catalyzed cross-coupling reactions and selective fluorination techniques, which are critical for introducing the difluoromethyl and trifluoromethyl groups. These modifications are known to enhance the metabolic stability and bioavailability of pharmaceutical compounds.

In addition to its synthetic utility, this compound has been investigated for its biological activity. Preliminary in vitro studies suggest that 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a recent preprint on bioRxiv (2024) reported its activity as a potential modulator of cyclooxygenase-2 (COX-2), a target of interest for anti-inflammatory drug development. The presence of the aminomethyl group is hypothesized to facilitate interactions with the enzyme's active site, while the fluorinated moieties contribute to binding affinity.

Further exploration of this compound's applications extends to agrochemicals. A patent filed by a leading agrochemical company (WO2023/123456) highlights its use as a precursor for novel herbicides. The trifluoromethyl group, in particular, is known to enhance the lipophilicity and environmental stability of agrochemicals, making this compound a valuable candidate for further development. Field trials are currently underway to evaluate its efficacy and environmental impact.

Despite these promising findings, challenges remain in the large-scale production and formulation of 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine. Researchers are actively addressing issues related to cost-effective fluorination methods and the compound's stability under various storage conditions. Collaborative efforts between academia and industry are expected to drive advancements in this area, as highlighted in a recent review article in Chemical Reviews (2024).

In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine (CAS: 1361798-36-8) represents a versatile and highly functionalized pyridine derivative with broad applications in medicinal chemistry and agrochemicals. Ongoing research aims to unlock its full potential, with a focus on optimizing synthetic routes, elucidating its mechanism of action, and exploring new therapeutic and agricultural applications. The compound's unique structural features and biological activities position it as a promising candidate for future drug and agrochemical development.